N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide

• IUPAC Name: N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-methylsulfanylbenzamide
• InChI: InChI=1S/C18H19NO4S/c1-18(2)22-14-8-5-11(9-16(14)23-18)19-17(20)13-7-6-12(24-4)10-15(13)21-3/h5-10H,1-4H3,(H,19,20)
• InChI Key: DVZSOTJRYZTPCU-UHFFFAOYSA-N
• Canonical SMILES: CC1(OC2=C(O1)C=C(C=C2)NC(=O)C3=C(C=C(C=C3)SC)OC)C
• Molecular Formula: C18H19NO4S
• Molecular Weight: 345.4 g/mol

Description

N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide, also known as DMMDA-2, is a synthetic compound that belongs to the chemical class of phenethylamines. It has been studied extensively for its potential use in scientific research due to its unique chemical structure and properties.

Mechanism of Action

N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide is believed to exert its effects on the central nervous system by binding to the serotonin 5-HT2A receptor and activating it. This activation leads to increased levels of serotonin and dopamine in the brain, which can result in altered perception, mood, and cognition. N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide has also been shown to have some affinity for the dopamine D2 receptor, which may contribute to its effects on behavior.
Biochemical and Physiological Effects
N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide has been shown to produce a range of biochemical and physiological effects in animal studies. These effects include changes in heart rate, blood pressure, body temperature, and locomotor activity. N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide has also been shown to produce alterations in sensory perception, mood, and cognition, including visual hallucinations, altered time perception, and changes in thought processes.

Advantages and Limitations for Lab Experiments

N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide has several advantages for use in lab experiments. It is a potent and selective agonist for the serotonin 5-HT2A receptor, which makes it a useful tool for studying the effects of this receptor on the central nervous system. N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide is also relatively easy to synthesize and has a long shelf life. However, there are some limitations to its use in lab experiments. N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide is a controlled substance in many countries, which can make it difficult to obtain for research purposes. Additionally, its effects on behavior can be difficult to quantify and interpret.

Future Directions

There are several future directions for research on N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide. One area of interest is the development of new compounds that are more selective for the serotonin 5-HT2A receptor and have fewer off-target effects. Another area of interest is the study of the long-term effects of N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide on the brain and behavior, including the potential for addiction or other adverse effects. Finally, there is a need for more research on the mechanism of action of N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide and its interactions with other neurotransmitter systems in the brain.
Conclusion
N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide is a synthetic compound that has been studied extensively for its potential use in scientific research. It has a unique chemical structure and properties that make it a useful tool for studying the effects of phenethylamines on the central nervous system. N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide has been shown to produce a range of biochemical and physiological effects, including alterations in sensory perception, mood, and cognition. While there are some limitations to its use in lab experiments, there are several future directions for research on N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide that could lead to new insights into the brain and behavior.

Synthesis Methods

N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide can be synthesized through a multistep process that involves the condensation of 2,5-dimethoxybenzaldehyde with 2-amino-1,3-benzodioxole, followed by reduction and methylation. The final product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide has been used in scientific research as a tool to study the effects of phenethylamines on the central nervous system. It has been shown to have a high affinity for the serotonin 5-HT2A receptor, which is known to play a role in the regulation of mood, perception, and cognition. N-(2,2-dimethyl-1,3-benzodioxol-5-yl)-2-methoxy-4-(methylthio)benzamide has also been used in studies of the effects of hallucinogenic compounds on the brain and behavior.